N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C18H20FNO2/c1-13(2)15-5-9-17(10-6-15)22-12-18(21)20-11-14-3-7-16(19)8-4-14/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key: OBKCGXOQJJUNNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide, also known as FFA-4, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FFA-4 is a synthetic compound that belongs to the family of fatty acid amide hydrolase (FAAH) inhibitors. The FAAH enzyme is responsible for breaking down endocannabinoids, which are natural compounds that regulate pain and inflammation in the body. By inhibiting FAAH, FFA-4 can increase the levels of endocannabinoids in the body, leading to potential therapeutic benefits.

Mechanism of Action

N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide works by inhibiting the FAAH enzyme, which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide can increase the levels of endocannabinoids, leading to potential therapeutic benefits. Endocannabinoids are natural compounds that bind to cannabinoid receptors in the body, regulating pain and inflammation.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. Studies have shown that N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide can reduce pain and inflammation, improve memory and cognitive function, and regulate anxiety and depression. N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in a lab setting, allowing for precise control over the purity and concentration of the compound. N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide also has a well-understood mechanism of action, making it a useful tool for studying the endocannabinoid system. However, N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide has limitations in terms of its selectivity for FAAH. It can also have off-target effects, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide. One potential direction is the development of more selective FAAH inhibitors that have fewer off-target effects. Another direction is the exploration of N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide's potential applications in the treatment of neurodegenerative diseases. Further research is needed to better understand the biochemical and physiological effects of N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide involves a multi-step process that starts with the reaction of 4-fluorobenzylamine with ethyl 4-isopropylphenylacetate. The resulting intermediate is then subjected to a series of reactions, including hydrolysis, acidification, and extraction, to yield the final product. The synthesis of N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide has been extensively studied in the field of neuroscience and pharmacology due to its potential therapeutic applications. Research has shown that N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide can modulate the endocannabinoid system, which is involved in pain and inflammation regulation, anxiety, and depression. Studies have also shown that N-(4-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide can improve memory and cognitive function, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.